Cas no 757222-04-1 (N-4-(chloromethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: N-4-(chloromethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 757222-04-1
• MF: C₁₃H₁₀ClF₃N₂OS
• MW: 334.744511127472
• MDL: MFCD06342819
• CID: 844130
• PubChem ID: 2081083
• Update Time: 2025-04-19

N-4-(chloromethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(CHLOROMETHYL)-1,3-THIAZOL-2-YL]-N-[3-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• N-4-(chloromethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide
• J-523333
• EN300-10276
• AKOS005199106
• N-(4-(Chloromethyl)thiazol-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide
• 757222-04-1
• CS-0230216
• Z57000629
• G76072

• MDL： MFCD06342819
• Inchi： 1S/C13H10ClF3N2OS/c1-8(20)19(12-18-10(6-14)7-21-12)11-4-2-3-9(5-11)13(15,16)17/h2-5,7H,6H2,1H3
• InChI Key： UOVPPNNRTFTOMS-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)N(C(C)=O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 334.0154463g/mol
• Monoisotopic Mass: 334.0154463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides